Cas no 1210041-67-0 (2,3-difluoropyridine-4-carbonitrile)

2,3-Difluoropyridine-4-carbonitrile is a fluorinated pyridine derivative characterized by its nitrile and difluoro functional groups, which enhance its utility in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms at the 2- and 3-positions improves metabolic stability and lipophilicity, making it a valuable intermediate for designing bioactive compounds. The electron-withdrawing nitrile group at the 4-position further facilitates nucleophilic substitution reactions, enabling diverse derivatization. This compound is particularly useful in cross-coupling reactions and as a building block for heterocyclic frameworks. Its high purity and well-defined structure ensure reproducibility in research and industrial applications, supporting advanced chemical development.

2,3-difluoropyridine-4-carbonitrile structure

1210041-67-0 structure

Product Name:2,3-difluoropyridine-4-carbonitrile

CAS No:1210041-67-0

MF:C₆H₂F₂N₂

MW:140.090287685394

CID:1101895

PubChem ID:102167928

Update Time:2025-06-08

2,3-difluoropyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2,3-difluoro-4-Pyridinecarbonitrile
- 2,3-DIfluoro-4-CYANO-PYRIDINE
- 2,3-difluoropyridine-4-carbonitrile
- SCHEMBL19745530
- DB-292157
- EN300-2114784
- 1210041-67-0
- CS-0373238
- 2,3-Difluoroisonicotinonitrile
- A905271
- SB52651
- MDL： MFCD18384270
- Inchi： 1S/C6H2F2N2/c7-5-4(3-9)1-2-10-6(5)8/h1-2H
- InChI Key： GPFKFUIMEAOQEF-UHFFFAOYSA-N
- SMILES： FC1C(=NC=CC=1C#N)F

Computed Properties

Exact Mass: 140.01866
Monoisotopic Mass: 140.019
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.7A^2
XLogP3: 1.1

Experimental Properties

PSA: 36.68

2,3-difluoropyridine-4-carbonitrile Pricemore >>

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